Cas no 837376-58-6 (3-(2-Aminothien-5-yl)pyridine)

• Product Name: 3-(2-Aminothien-5-yl)pyridine
• CAS No: 837376-58-6
• MF: C₉H₈N₂S
• MW: 176.238220214844
• MDL: MFCD09038085
• CID: 716205
• PubChem ID: 25817348
• Update Time: 2025-05-26

3-(2-Aminothien-5-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenamine,5-(3-pyridinyl)-
• 3-(2-AMINOTHIEN-5-YL)PYRIDINE
• 5-PYRIDIN-3-YLTHIOPHEN-2-AMINE
• OR2148
• CHEMBL3640762
• DTXSID50649766
• BDBM109751
• MFCD09038085
• US8609708, 21
• 5-(pyridin-3-yl)thiophen-2-amine
• AKOS015946580
• PS-4163
• SCHEMBL3611869
• P16926
• 837376-58-6
• 3-(2-Aminothien-5-yl)pyridine

• MDL： MFCD09038085
• Inchi： 1S/C9H8N2S/c10-9-4-3-8(12-9)7-2-1-5-11-6-7/h1-6H,10H2
• InChI Key： NQVNWLWVULSZAV-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1C=NC=CC=1)N

Computed Properties

• Exact Mass: 176.04100
• Monoisotopic Mass: 176.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.261
• Boiling Point: 370.7°C at 760 mmHg
• Flash Point: 178°C
• Refractive Index: 1.659
• PSA: 67.15000
• LogP: 2.97350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(2-Aminothien-5-yl)pyridine

Research Brief on 3-(2-Aminothien-5-yl)pyridine (CAS: 837376-58-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-(2-Aminothien-5-yl)pyridine (CAS: 837376-58-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-(2-Aminothien-5-yl)pyridine as a versatile scaffold in medicinal chemistry. Its structure, featuring both a thiophene and a pyridine ring, allows for diverse chemical modifications, making it an attractive candidate for the development of novel small-molecule inhibitors. Researchers have explored its potential in targeting key enzymes and receptors involved in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One of the most notable advancements involves the use of 3-(2-Aminothien-5-yl)pyridine in the design of kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development.

In addition to its kinase inhibitory properties, 3-(2-Aminothien-5-yl)pyridine has also been investigated for its antimicrobial activity. A recent preprint on bioRxiv reported that certain analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

The synthesis of 3-(2-Aminothien-5-yl)pyridine and its derivatives has also seen methodological improvements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route that utilizes palladium-catalyzed cross-coupling reactions. This approach not only enhances the efficiency of production but also enables the introduction of various functional groups, thereby expanding the compound's utility in drug discovery.

Despite these promising developments, challenges remain. The pharmacokinetic properties of 3-(2-Aminothien-5-yl)pyridine derivatives, such as bioavailability and metabolic stability, require further optimization. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. For instance, a recent study in the European Journal of Pharmaceutical Sciences explored the use of nanoparticle-based delivery systems to improve the compound's solubility and targeting efficiency.

In conclusion, 3-(2-Aminothien-5-yl)pyridine (CAS: 837376-58-6) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advances in synthetic methodologies, position it as a valuable tool for the development of next-generation therapeutics. Future studies should prioritize the optimization of its pharmacokinetic properties and the exploration of its potential in combination therapies.